Cas no 16096-98-3 (1,2-Dithiane-4,5-diol,(4R,5R)-)

• Product Name: 1,2-Dithiane-4,5-diol,(4R,5R)-
• CAS No: 16096-98-3
• MF: C₄H₈O₂S₂
• MW: 152.235118865967
• CID: 171761
• PubChem ID: 439407
• Update Time: 2025-04-19

1,2-Dithiane-4,5-diol,(4R,5R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiane-4,5-diol,(4R,5R)-
• (4S,5S)-dithiane-4,5-diol
• oxidized DTT
• TRANS-4,5-DIHYDROXY-1,2-DITHIANE(R,R)
• SCHEMBL1628862
• 3OED5PX4AN
• YPGMOWHXEQDBBV-IMJSIDKUSA-
• D82089
• 1,2-Dithiane-4,5-diol, trans-
• (4R,5R)-dithiane-4,5-diol
• AKOS022180307
• C01119
• InChI=1/C4H8O2S2/c5-3-1-7-8-2-4(3)6/h3-6H,1-2H2/t3-,4-/m0/s1
• Threo-O-dithiane-4,5-diol
• 2izx
• NSC 667089
• DB01822
• NSC-667089
• CHEBI:42147
• D-4,5-Dihydroxy-1,2-dithiane
• YPGMOWHXEQDBBV-IMJSIDKUSA-N
• Q27096280
• 1,2-Dithiane-4,5-diol, (4R,5R)-rel-
• o-DITHIANE, 4,5-DIHYDROXY-, D-
• DTD
• 16096-98-3
• (4R,5R)-1,2-dithiane-4,5-diol
• (+)-TRANS-1,2-DITHIANE-4,5-DIOL
• 1qtn
• 14193-38-5
• trans-1,2-Dithiane-4,5-diol
• NS00127000
• 51621-02-4
• DTXSID301307973
• AS-62481
• trans-O-Dithiane-4,5-diol
• trans-4,5-Dihydroxy-1,2-dithiane
• DITHIANE DIOL
• UNII-3OED5PX4AN

• Inchi： 1S/C4H8O2S2/c5-3-1-7-8-2-4(3)6/h3-6H,1-2H2/t3-,4-/m0/s1
• InChI Key： YPGMOWHXEQDBBV-IMJSIDKUSA-N
• SMILES： S1C[C@@H]([C@H](CS1)O)O

Computed Properties

• Exact Mass: 151.99700
• Monoisotopic Mass: 151.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 68.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.1A^2
• XLogP3: -0.6

Experimental Properties

• Density: 1.531
• Boiling Point: 284.9°Cat760mmHg
• Flash Point: 139°C
• Refractive Index: 1.689
• PSA: 91.06000
• LogP: 0.10320